Cas no 2763919-73-7 (Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate)

• Product Name: Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate
• CAS No: 2763919-73-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5559226
• PubChem ID: 165997474
• Update Time: 2025-05-19

Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate
• 2763919-73-7
• EN300-37343793
• Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate

• Inchi： 1S/C12H21NO3/c1-10(2,3)16-9(14)8-12(7-13)5-11(4,6-12)15-8/h8H,5-7,13H2,1-4H3
• InChI Key： QSJCQGOQOUILEO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC(C)(C)C)C2(CN)CC1(C)C2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate

Professional Introduction to Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate (CAS No. 2763919-73-7)

Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, a compound with the CAS number 2763919-73-7, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, featuring a bicyclic backbone and functionalized side chains, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The compound's unique structural framework, characterized by a fused bicyclo[2.1.1]hexane ring system, is complemented by the presence of both a tert-butyl group and an aminomethyl substituent. These features contribute to its remarkable chemical versatility, enabling diverse interactions with biological targets. Specifically, the tert-butyl group enhances lipophilicity, facilitating cellular uptake, while the aminomethyl moiety serves as a versatile handle for further derivatization and conjugation with other biomolecules.

In recent years, there has been growing interest in the development of bicyclic scaffolds for drug discovery due to their inherent stability and binding affinity. The bicyclo[2.1.1]hexane core is particularly noteworthy for its ability to mimic natural product structures, which often exhibit potent biological activity. This structural motif has been successfully employed in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

The synthesis of Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been utilized to construct the complex bicyclic framework efficiently. The introduction of the aminomethyl group at the 4-position further complicates the synthetic route but is essential for achieving the desired pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery programs. The presence of both lipophilic and hydrophilic regions allows for the creation of prodrugs or targeted delivery systems that can enhance bioavailability and specificity. Furthermore, the reactive nature of the aminomethyl group enables facile conjugation with peptides, proteins, or other small molecules, opening up possibilities for therapeutic applications in areas such as targeted cancer therapy and vaccine development.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. Compounds like Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate exemplify how structural complexity can be leveraged to identify novel pharmacophores. By exploring derivatives of this compound, researchers may uncover new therapeutic entities with improved efficacy and reduced side effects compared to existing treatments.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities due to its unique structural features. The combination of lipophilicity provided by the tert-butyl group and polar interactions mediated by the aminomethyl moiety could lead to selective binding to specific biological targets. This makes it an attractive candidate for further exploration in both academic research and industrial drug development.

In conclusion, Tert-butyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate (CAS No. 2763919-73-7) represents a promising lead compound in medicinal chemistry. Its complex structure and functionalized side chains offer numerous opportunities for further derivatization and application in drug discovery programs across various therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.